Cas no 2171710-10-2 (4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171710-10-2
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6330150
• PubChem ID: 165487504
• Update Time: 2025-05-20

4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1486693
• 2171710-10-2
• 4-[(but-2-yn-1-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C24H24N2O5/c1-2-3-14-25-23(29)21(12-13-22(27)28)26-24(30)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： SFCPERYEAMKRKP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171710-10-2)

The compound 4-(but-2-yn-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171710-10-2, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a conjugated system of a butynyl group and a fluorenylmethoxycarbonyl moiety, has garnered attention due to its structural complexity and the versatile reactivity it exhibits. The presence of both carbamoyl and amino functional groups further enhances its utility as a building block in the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug design, particularly those incorporating fluorene derivatives. The fluorenylmethoxycarbonyl (Fmoc) protecting group, which is a key component of this compound, is widely used in peptide synthesis due to its stability and ease of removal. The incorporation of an Fmoc-amino group in 4-(but-2-yn-1-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid suggests potential applications in the synthesis of peptidomimetics and other therapeutic agents where controlled reactivity is essential.

The butynyl group in the molecule introduces a site for further functionalization, enabling the construction of more complex structures through cross-coupling reactions such as Suzuki or Stille couplings. This feature makes the compound a valuable intermediate for synthesizing biaryl compounds, which are prevalent in many biologically active pharmaceuticals. Additionally, the carbamoyl group can serve as a handle for further derivatization, allowing chemists to explore diverse chemical space.

In the realm of drug discovery, the dual functionality of this compound—combining both electrophilic and nucleophilic sites—makes it particularly interesting for designing molecules that can interact with multiple targets or exhibit dual mechanism of action. Such properties are highly sought after in modern drug development, as they can lead to increased efficacy and reduced side effects. The structural motif also suggests potential applications in the development of kinase inhibitors or other enzymes that require precise binding interactions.

Recent studies have demonstrated the utility of fluorene-based compounds in photodynamic therapy and imaging applications due to their excellent photophysical properties. The fluorenylmethoxycarbonyl moiety in this molecule could potentially be exploited for such applications, offering a platform for developing novel theranostic agents. Furthermore, the butynyl group can be used to introduce photoactivatable groups, expanding the scope of applications to include light-controlled drug delivery systems.

The synthesis of 4-(but-2-yn-1-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid presents an interesting challenge for synthetic chemists due to its complexity. However, recent advances in synthetic methodologies have made it more feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have enabled the efficient assembly of complex molecular architectures. These methods are particularly useful for introducing functional groups like the butynyl and fluorenylmethoxycarbonyl moieties while maintaining high yields and purity.

The potential biological activity of this compound has not been extensively explored yet, but its structural features suggest that it may exhibit interesting pharmacological properties. The combination of a carbamoyl group and an Fmoc-amino group provides multiple sites for interaction with biological targets, making it a promising candidate for further investigation. Computational modeling studies could be employed to predict binding affinities and identify potential lead compounds derived from this scaffold.

In conclusion, 4-(but-2-yn-1-yl)carbamoyl-4-{(9H-fluoren-9-y lmethoxycarbonyl}amino)butanoic acid (CAS No. 2171710 10 2) is a structurally complex and versatile molecule with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive intermediate for synthesizing novel bioactive molecules. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a crucial role in future drug discovery efforts.